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Compound of Interest

Compound Name: Trioctylamine-d6

Cat. No.: B15558407

Get Quote
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December 17, 2025

This technical guide provides a comprehensive overview of the safety data for Trioctylamine-
d6. Due to the limited availability of a specific Safety Data Sheet (SDS) for the deuterated

compound, this guide is based on the extensive information available for the non-deuterated

form, Trioctylamine (CAS No. 1116-76-3). It is standard practice to handle isotopically labeled

compounds with the same precautions as their non-labeled counterparts.

Physicochemical Properties
The physicochemical properties of Trioctylamine-d6 are expected to be very similar to those

of Trioctylamine, with a minor increase in molecular weight due to the presence of deuterium.
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Property Value Source

CAS Number 1116-76-3 (for Trioctylamine) [1]

Molecular Formula C₂₄H₅₁N [2]

Molecular Weight 353.67 g/mol [2]

Appearance
Clear, colorless to off-white

liquid

Odor Ammonia-like, rotten-egg like

Melting Point -34 °C to -34.6 °C [2]

Boiling Point
365-367 °C at 760 mmHg;

164-168 °C at 0.7 mmHg
[2]

Density
0.81 g/cm³ at 20 °C; 0.809

g/mL at 25 °C
[2]

Refractive Index n20/D 1.449 [2]

Flash Point >230 °F (>110 °C) [2]

Solubility in water 0.050 mg/L [2]

Solubility in other solvents
Soluble in chloroform, alcohol,

and ether
[2]

Hazard Identification and Classification
Trioctylamine is classified as a hazardous substance. The following table summarizes its

hazard classifications according to the Globally Harmonized System (GHS).[3][4]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child

Specific Target Organ Toxicity -

Repeated Exposure
1

H372: Causes damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Short-Term

(Acute)

1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-Term

(Chronic)

1 & 2

H410: Very toxic to aquatic life

with long lasting effects; H411:

Toxic to aquatic life with long

lasting effects

Signal Word: Danger[2][4]

GHS Pictograms:[2]

Health Hazard

Irritant

Environmental Hazard

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure safety.
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Personal Protective Equipment (PPE)
The following diagram illustrates the relationship between the hazards of Trioctylamine and the

recommended personal protective equipment.

Hazards of Trioctylamine Recommended Personal Protective Equipment

Skin Irritation (H315) Protective Gloves (EN 374)

Protective Clothing

Eye Irritation (H319) Safety Goggles/Face Shield

Respiratory Irritation (H335) Respiratory Protection

Systemic Toxicity

Click to download full resolution via product page

Caption: Relationship between hazards and recommended PPE.

General Handling Workflow
The following workflow outlines the general procedures for the safe handling of Trioctylamine-
d6.
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Start: Prepare for Handling

Consult SDS for Trioctylamine
Ensure proper ventilation

Verify emergency equipment availability

Wear appropriate PPE:
- Protective gloves

- Safety goggles/face shield
- Protective clothing

- Respiratory protection if needed

Handle in a well-ventilated area
Avoid contact with skin and eyes

Avoid inhalation of vapors
Do not eat, drink, or smoke

Store in a tightly closed container
in a cool, dry, well-ventilated area
away from incompatible materials

Wash hands and exposed skin thoroughly
Remove and launder contaminated clothing

End of Procedure

Click to download full resolution via product page

Caption: General workflow for safe handling of Trioctylamine-d6.

Incompatible Materials
Avoid contact with strong oxidizing agents.[5]

First-Aid Measures
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In case of exposure, follow these first-aid measures and seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[6]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes.[4][6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.[3][5]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Ensure adequate ventilation.[1][6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1][6]

Methods for Cleaning Up: Absorb with inert material (e.g., sand, earth, vermiculite) and place

in a suitable container for disposal.[1]

Toxicological Information
Detailed toxicological studies specifically for Trioctylamine-d6 are not available. The

information for Trioctylamine indicates that it is a skin and eye irritant and may cause

respiratory irritation.[3] Some sources also suggest potential for reproductive toxicity and organ

damage through prolonged or repeated exposure.[2][4]

Ecological Information
Trioctylamine is very toxic to aquatic life with long-lasting effects.[2][4] Avoid release to the

environment.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1024262110_TRIOCTYLAMINECASNO1116-76-3MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1024262110_TRIOCTYLAMINECASNO1116-76-3MSDS.pdf
https://www.echemi.com/sds/tri-n-octylamine-pd20150901280.html
https://www.cdhfinechemical.com/images/product/msds/37_1024262110_TRIOCTYLAMINECASNO1116-76-3MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/1116-76-3-A0021897-GB-en.pdf
https://labchem-wako.fujifilm.com/sds/W01W0120-0927JGHEEN.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10063_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1024262110_TRIOCTYLAMINECASNO1116-76-3MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10063_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1024262110_TRIOCTYLAMINECASNO1116-76-3MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10063_msds.pdf
https://www.benchchem.com/product/b15558407/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safety-of-trioctylamine-d6
https://www.chemos.de/import/data/msds/GB_en/1116-76-3-A0021897-GB-en.pdf
https://en.wikipedia.org/wiki/Trioctylamine
https://www.echemi.com/sds/tri-n-octylamine-pd20150901280.html
https://en.wikipedia.org/wiki/Trioctylamine
https://www.echemi.com/sds/tri-n-octylamine-pd20150901280.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.

Application in Research
The primary application of deuterated compounds like Trioctylamine-d6 is as internal

standards in quantitative analysis using mass spectrometry (e.g., LC-MS). The key advantages

are its similar chemical and physical properties to the analyte and its mass difference, which

allows for easy differentiation by the mass spectrometer.

Disclaimer: This guide is intended for informational purposes only and is based on the safety

data available for non-deuterated Trioctylamine. Always consult the most current Safety Data

Sheet for Trioctylamine and follow all applicable safety regulations and best practices in your

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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